Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate

• Molecular Formula: C19H15ClN2O6S
• Molecular Weight: 434.9 g/mol
• IUPAC Name: ethyl 2-chloro-5-[[2-[(5E)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H15ClN2O6S/c1-2-27-18(25)13-8-11(5-6-14(13)20)21-16(23)10-22-17(24)15(29-19(22)26)9-12-4-3-7-28-12/h3-9H,2,10H2,1H3,(H,21,23)/b15-9+
• InChI Key: YONXZRFCQHOXDK-OQLLNIDSSA-N
• Isomeric SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=CO3)/SC2=O)Cl
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)CN2C(=O)C(=CC3=CC=CO3)SC2=O)Cl

Description

Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate is not fully understood. However, it is believed that the compound exerts its effects by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate has a number of biochemical and physiological effects. These include reducing the production of pro-inflammatory cytokines, inhibiting the activity of certain enzymes involved in cancer growth, and inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate in lab experiments is its relatively low toxicity compared to other compounds with similar activities. However, its solubility in water is limited, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research involving Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate. One area of interest is investigating its potential as a treatment for other inflammatory diseases, such as multiple sclerosis and inflammatory bowel disease.
Another potential avenue of research is exploring the compound's mechanism of action in more detail, which could lead to the development of more effective and targeted therapies for cancer and other diseases.
Conclusion:
Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its low toxicity and multiple biochemical and physiological effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and explore its potential in other areas of medicine.

Synthesis Methods

The synthesis of Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate involves the reaction of 2-chloro-5-nitrobenzoic acid with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting intermediate is then reacted with 2-furylcarboxaldehyde and thiosemicarbazide to yield the final product.

Scientific Research Applications

Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate has been studied for its potential applications in the treatment of various diseases. One study found that the compound exhibited significant anti-inflammatory activity in vitro and in vivo, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another study investigated the compound's potential as an anticancer agent. The results showed that Ethyl 2-chloro-5-({[5-(2-furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoate inhibited the growth of cancer cells and induced apoptosis, suggesting that it may be a useful chemotherapeutic agent.